N-(4-fluorobenzyl)-2-(5-((4-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: 2-[5-[(4-fluorophenyl)methoxy]-2-(hydroxymethyl)-4-oxopyridin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C22H20F2N2O4/c23-17-5-1-15(2-6-17)10-25-22(29)12-26-11-21(20(28)9-19(26)13-27)30-14-16-3-7-18(24)8-4-16/h1-9,11,27H,10,12-14H2,(H,25,29)
• InChI Key: LKDVUYNCQYTFJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CN2C=C(C(=O)C=C2CO)OCC3=CC=C(C=C3)F)F
• Molecular Formula: C22H20F2N2O4
• Molecular Weight: 414.4 g/mol

Description

N-(4-fluorobenzyl)-2-(5-((4-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C22H20F2N2O4 and its molecular weight is 414.409. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorobenzyl)-2-(5-((4-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorobenzyl)-2-(5-((4-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiallergic Potential

One of the notable applications of compounds structurally related to N-(4-fluorobenzyl)-2-(5-((4-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide is in the development of antiallergic agents. A study by Menciu et al. (1999) explored a series of N-(pyridin-4-yl)-(indol-3-yl)alkylamides, including compounds with structural similarities to the subject chemical, showcasing their potential as novel antiallergic compounds. Their research demonstrated that these compounds, particularly one with a 4-fluorobenzyl group, exhibited significant potency in inhibiting histamine release, a key factor in allergic reactions (Menciu et al., 1999).

Pharmacological and Metabolic Studies

Another relevant study, focusing on the in vitro metabolism of AG7088, a peptidomimetic inhibitor with a structure related to the compound , provided insights into its metabolic pathways and potential pharmacological applications. This research, conducted by Zhang et al. (2001), highlighted how various animal models metabolize the compound, underscoring its pharmacokinetic properties and potential therapeutic uses (Zhang et al., 2001).

Chemical Synthesis and Analysis

The work of Bensadat et al. (1980) on the electrosynthesis of fluoroorganic compounds, including those structurally related to N-(4-fluorobenzyl)-2-(5-((4-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide, provides significant information on chemical synthesis techniques. Their study sheds light on the processes and methodologies involved in the synthesis of such compounds, offering valuable knowledge for researchers in the field (Bensadat et al., 1980).

Role in Enzymatic Processes

Ongoing research has also delved into the role of similar compounds in enzymatic processes and liver toxicity. For example, Ohbuchi et al. (2009) examined Flutamide and its metabolites, revealing insights into enzymatic N-hydroxylation and reduction processes. Such studies are crucial for understanding the biochemical interactions and potential therapeutic or toxicological impacts of these compounds (Ohbuchi et al., 2009).